Methyl 3-(2-hydroxy-4-methylbenzoyl)propionate

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 4-(2-hydroxy-4-methylphenyl)-4-oxobutanoate
• InChI: InChI=1S/C12H14O4/c1-8-3-4-9(11(14)7-8)10(13)5-6-12(15)16-2/h3-4,7,14H,5-6H2,1-2H3
• InChI Key: WRVFBHYACVUZDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CCC(=O)OC)O

Description

Methyl 3-(2-hydroxy-4-methylbenzoyl)propionate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-(2-Hydroxy-4-methylbenzoyl)propionic acid was esterified with methanol-hydrogen chloride, in a similar manner to the procedure described in Example 1 (i), to give methyl 3-(2-hydroxy-4-methylbenzoyl)propionate, m.p. 61°-63°.

Synthesis routes and methods II

Procedure details

3-(2-Hydroxy-4-methylbenzoyl)propionic acid was esterified with methanol-hydrogen chloride, in a similar manner to the procedure described in Example 1(i), to give methyl 3-(2-hydroxy-4-methylbenzoyl)propionate, m.p. 61°-63°.